3-Amino-3-[3-(benzyloxy)phenyl]propanoic acid

• IUPAC Name: 3-amino-3-(3-phenylmethoxyphenyl)propanoic acid
• InChI: InChI=1S/C16H17NO3/c17-15(10-16(18)19)13-7-4-8-14(9-13)20-11-12-5-2-1-3-6-12/h1-9,15H,10-11,17H2,(H,18,19)
• InChI Key: WEVLKELFUCFYHL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=CC(=C2)C(CC(=O)O)N
• Molecular Formula: C16H17NO3
• DSSTOX Substance ID: DTXSID70390526
• Molecular Weight: 271.31 g/mol
• CAS No.: 299439-16-0

Description

3-Amino-3-[3-(benzyloxy)phenyl]propanoic acid is a useful research compound. Its molecular formula is C16H17NO3 and its molecular weight is 271.31 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Polymer Chemistry : Phloretic acid, a compound related to 3-Amino-3-[3-(benzyloxy)phenyl]propanoic acid, has been used as a renewable building block for enhancing the reactivity of molecules towards benzoxazine ring formation, offering a sustainable alternative to phenol in polymer chemistry. This approach enables the specific properties of benzoxazine to be imparted to aliphatic –OH bearing molecules or macromolecules, expanding their application in materials science (Trejo-Machin et al., 2017).

• Chemical Synthesis : The compound has been utilized as a starting material in the synthesis of various heterocyclic compounds such as furanones, pyrrolinones, pyridazinones, benzoxazinones, and quinazolinones. These compounds have potential applications in pharmaceutical and chemical industries (Soliman et al., 2010).

• Biological Activity : The synthesis of N-Substituted-β-amino Acid Derivatives containing 2-Hydroxyphenyl, Benzo[b]phenoxazine, and Quinoxaline Moieties, derived from similar compounds, has shown good antimicrobial activity against various bacterial and fungal strains, suggesting their potential use in medical applications (Mickevičienė et al., 2015).

• Pharmaceutical Intermediates : The compound has been identified as a key intermediate in the synthesis of potent PPARγ agonists, which are significant in the development of antidiabetic and antihyperlipidemic agents. This showcases its importance in pharmaceutical research (Reynolds & Hermitage, 2001).

• Radiation-Induced Hydrogels : Amine compounds related to this compound have been used to modify radiation-induced polyvinyl alcohol/acrylic acid hydrogels, enhancing their thermal stability and biological activities. This indicates potential uses in medical applications (Aly & El-Mohdy, 2015).

• Asymmetric Biocatalysis : It has been used in the study of asymmetric biocatalysis for producing pharmaceutical intermediates, demonstrating the potential of using microbial strains for the synthesis of enantiopure compounds (Li et al., 2013).

• Antitubercular Agents : Derivatives of the compound have been evaluated for anti-tubercular activity, with certain synthesized compounds showing promising results against Mycobacterium tuberculosis, indicating their potential as anti-TB drugs (Lu et al., 2011).